Cas no 4080-91-5 (Dodecanedioic acid, diphenyl ester)

• Product Name: Dodecanedioic acid, diphenyl ester
• CAS No: 4080-91-5
• MF: C₂₄H₃₀O₄
• MW: 382.492607593536
• CID: 324399
• PubChem ID: 14512921
• Update Time: 2025-04-19

Dodecanedioic acid, diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanedioic acid, diphenyl ester
• diphenyl dodecanedioate
• SCHEMBL1531270
• 4080-91-5
• DTXSID90561155
• FT-0701012

• Inchi： 1S/C24H30O4/c25-23(27-21-15-9-7-10-16-21)19-13-5-3-1-2-4-6-14-20-24(26)28-22-17-11-8-12-18-22/h7-12,15-18H,1-6,13-14,19-20H2
• InChI Key： ZFZAVLIRCWVCJS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(CCCCCCCCCCC(=O)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 382.2145
• Monoisotopic Mass: 382.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6